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Compound of Interest

Compound Name: FTI-2153 TFA

Cat. No.: B8144809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FTI-2153 is a potent and highly selective inhibitor of farnesyltransferase (FTase), an enzyme

implicated in cellular signaling pathways critical to cancer proliferation. The trifluoroacetate

(TFA) salt of FTI-2153 is a common formulation for research purposes. Accurate and consistent

preparation of stock solutions is paramount for obtaining reliable and reproducible experimental

results. These application notes provide a detailed protocol for the preparation, storage, and

handling of FTI-2153 TFA stock solutions.

Physicochemical Data and Solubility
Proper stock solution preparation begins with an understanding of the compound's physical

and chemical properties. The following table summarizes key quantitative data for FTI-2153
TFA.
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Property Value Reference(s)

Molecular Formula C₂₇H₃₁F₃N₄O₅S [1]

Molecular Weight 580.62 g/mol [2][3][4]

Appearance White to off-white solid [3]

Purity >98% (typically)

Solubility in DMSO 90 mg/mL (155.01 mM)

Storage (Powder) -20°C for up to 3 years

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM FTI-
2153 TFA Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FTI-2153 TFA in dimethyl

sulfoxide (DMSO).

Materials and Equipment
FTI-2153 TFA powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator water bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure
Pre-Weighing Preparations:

Bring the vial of FTI-2153 TFA powder to room temperature before opening to prevent

condensation of atmospheric moisture.

Ensure the analytical balance is calibrated and level.

Calculating the Required Mass:

To prepare a 10 mM stock solution, the required mass of FTI-2153 TFA can be calculated

using the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume

(mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

580.62 g/mol / 1000 = 5.806 mg

Weighing FTI-2153 TFA:

Place a sterile microcentrifuge tube on the analytical balance and tare the weight.

Carefully weigh the calculated mass (e.g., 5.81 mg) of FTI-2153 TFA powder directly into

the tared tube.

Dissolving in DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the FTI-2153 TFA powder. For the example above, add 1

mL of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.
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Visually inspect the solution against a light source to ensure there are no visible

particulates.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming in a 37°C water bath may also be employed, but be cautious of potential

compound degradation with excessive heat.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name (FTI-2153 TFA), concentration (10

mM), solvent (DMSO), and the date of preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Mandatory Visualizations
Signaling Pathway Inhibition by FTI-2153
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Caption: FTI-2153 inhibits farnesyltransferase (FTase), preventing the post-translational

modification of Ras proteins and blocking downstream pro-proliferative signaling.

Experimental Workflow for Stock Solution Preparation
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Caption: A stepwise workflow for the accurate preparation of FTI-2153 TFA stock solutions.

Handling and Safety Precautions
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Trifluoroacetate (TFA) Salts: While FTI-2153 is a small molecule and not a peptide, the TFA

salt form is common in synthesized compounds. For most in vitro applications, the presence

of TFA at the final working concentration is negligible. However, for sensitive assays or in

vivo studies, the potential effects of residual TFA should be considered.

DMSO Handling: DMSO is an excellent solvent but can readily penetrate the skin, carrying

dissolved substances with it. Always wear appropriate gloves and handle with care in a well-

ventilated area. Use fresh, anhydrous DMSO, as it is hygroscopic and absorbed water can

affect compound solubility and stability.

General Safety: Standard laboratory safety practices should be followed, including the use of

a lab coat, gloves, and safety glasses when handling chemical compounds.

By adhering to these detailed application notes and protocols, researchers can ensure the

consistent and accurate preparation of FTI-2153 TFA stock solutions, leading to more reliable

and reproducible results in their drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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